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Compound of Interest

Compound Name: ETP-45835

Cat. No.: B1150247 Get Quote

ETP-45835 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of ETP-45835
dihydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid ETP-45835 dihydrochloride?

A1: ETP-45835 dihydrochloride is a hygroscopic solid and should be stored under desiccated

conditions. For long-term storage, a temperature of -20°C is recommended.[1] It is also

acceptable to store it desiccated at room temperature. The product should be protected from

light.[1]

Q2: How should I handle the solid compound upon receipt?

A2: The vial should be allowed to equilibrate to room temperature before opening to avoid

moisture condensation. As the compound is hygroscopic, it is crucial to minimize its exposure

to atmospheric moisture.

Q3: What is the solubility of ETP-45835 dihydrochloride?

A3: ETP-45835 dihydrochloride is soluble in water. Different suppliers report slightly different

solubility values, such as up to 100 mM or 50 mg/mL.[1]
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Q4: How should I prepare stock solutions?

A4: Stock solutions should be prepared using an appropriate solvent, such as water, at the

desired concentration. For quantitative accuracy, it is recommended to use the batch-specific

molecular weight provided on the Certificate of Analysis.

Q5: How should I store stock solutions of ETP-45835 dihydrochloride?

A5: While specific stability data for solutions is limited, it is generally recommended to store

stock solutions at -20°C or -80°C in tightly sealed, light-protected aliquots to minimize freeze-

thaw cycles. The stability of the compound in solution over time should be validated for your

specific experimental conditions.

Storage and Stability Summary

Parameter
Solid ETP-45835
Dihydrochloride

ETP-45835
Dihydrochloride in
Solution

Storage Temperature
-20°C (long-term)[1], Room

Temperature (short-term)
-20°C or -80°C

Atmosphere Desiccated (Hygroscopic)[1] Tightly sealed vials

Light Exposure Protect from light[1]
Protect from light (use amber

vials or cover with foil)

Shipping Condition
Shipped at ambient

temperature[1]
N/A

Troubleshooting Guide
Issue: I am observing lower than expected activity of the compound in my assay.

Possible Cause 1: Improper Storage. Exposure of the solid compound to moisture before

solubilization can lead to degradation.

Solution: Ensure the compound was stored under desiccated conditions and allowed to

warm to room temperature before opening.
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Possible Cause 2: Solution Instability. The compound may have degraded in solution after

prolonged storage or multiple freeze-thaw cycles.

Solution: Prepare fresh stock solutions. Aliquot stock solutions to minimize freeze-thaw

cycles. If possible, conduct a pilot experiment to determine the stability of the compound

under your specific experimental and storage conditions.

Issue: The compound has precipitated out of my aqueous stock solution.

Possible Cause 1: Exceeded Solubility. The concentration of the solution may be too high.

Solution: Gently warm the solution and vortex to redissolve. If precipitation persists, it may

be necessary to prepare a new, less concentrated stock solution.

Possible Cause 2: Change in pH or Buffer Composition. The solubility of the compound may

be dependent on the pH and composition of the solvent.

Solution: Verify the compatibility of your buffer system with the compound. It may be

necessary to adjust the pH or use a different solvent system.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in Water

Determine the required mass: Use the batch-specific molecular weight (MW = 301.21 g/mol

for the dihydrochloride salt) to calculate the mass of ETP-45835 dihydrochloride needed. For

1 mL of a 10 mM solution, you would need: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL)

* 301.21 g/mol * (1000 mg / 1 g) = 3.01 mg.

Weigh the compound: Carefully weigh the calculated amount of ETP-45835 dihydrochloride

in a suitable container.

Dissolve the compound: Add the desired volume of high-purity water to the solid.

Ensure complete dissolution: Vortex or sonicate the solution until the solid is completely

dissolved.
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Store the solution: Store the stock solution in tightly sealed, light-protected aliquots at -20°C

or -80°C.

Visualizing Troubleshooting Logic
The following diagram illustrates a logical workflow for troubleshooting common issues with

ETP-45835 stability.
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Caption: Troubleshooting workflow for ETP-45835 stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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